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Compound of Interest

Compound Name: Propisochlor

Cat. No.: B166880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Propisochlor Certified Reference

Materials (CRMs) and analytical methodologies for robust quality control. Accurate

quantification of propisochlor, a widely used herbicide, is critical in environmental monitoring,

food safety, and toxicology studies. The use of high-quality CRMs is fundamental to ensuring

the validity and traceability of analytical results.

Comparison of Propisochlor Certified Reference
Materials
The selection of a suitable CRM is paramount for the accuracy and reliability of analytical

measurements. Leading providers, such as LGC Dr. Ehrenstorfer, Sigma-Aldrich

(PESTANAL®), and HPC Standards, offer propisochlor CRMs produced under stringent

quality management systems like ISO 17034 and ISO/IEC 17025. This ensures the certified

values for purity and uncertainty are metrologically traceable.

Below is a comparative summary of typical specifications for propisochlor CRMs from major

suppliers. Please note that specific values are lot-dependent and the Certificate of Analysis

(CoA) for a specific batch should always be consulted for the most accurate information.
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Feature
LGC Dr.
Ehrenstorfer

Sigma-Aldrich
(PESTANAL®)

HPC Standards

Product Name Propisochlor
Propisochlor

PESTANAL®
Propisochlor

CAS Number 86763-47-5 86763-47-5 86763-47-5

Format Neat Neat, Solution Neat, Solution

Certified Purity Typically ≥98% Typically ≥98% High-purity

Expanded Uncertainty
Lot-specific value

provided on CoA

Lot-specific value

provided on CoA

Lot-specific value

provided on CoA

Traceability To SI units To NIST SRM
Meets international

standards

Accreditation
ISO 17034, ISO/IEC

17025

ISO/IEC 17025, ISO

Guide 34

Conforms to

international

standards

Documentation
Comprehensive

Certificate of Analysis
Certificate of Analysis Certificate of Analysis

Performance Comparison of Analytical Methods for
Propisochlor
The choice of analytical method depends on factors such as the sample matrix, required

sensitivity, and available instrumentation. This section compares the performance of common

chromatographic techniques for the determination of propisochlor.
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Parameter UPLC-MS/MS HPLC-UV GC-MS

Limit of Detection

(LOD)
0.03 - 0.12 µg/kg[1]

Typically in the low ng

range

Typically in the low

ng/L range

Limit of Quantitation

(LOQ)
0.1 - 0.4 µg/kg[1]

Typically in the mid-to-

high ng range

1.8 - 29.2 ng/L (for a

range of pesticides)[2]

Recovery 73.7 - 94.9%[1] 80.0 - 86.6%[3]
70.1 - 116.5% (for a

range of pesticides)[2]

Precision (RSD)

1.1 - 13.9% (intra-

day), 3.3 - 12.7%

(inter-day)[1]

<15% Generally <20%

Selectivity High Moderate High

Throughput High Moderate Moderate

Typical Application
Trace-level analysis in

complex matrices

Routine analysis in

less complex matrices

Broad-spectrum

pesticide screening

Experimental Protocols
Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)
The QuEChERS method is a widely adopted sample preparation technique for the analysis of

pesticide residues in various matrices.

Materials:

Homogenized sample (e.g., soil, water, food product)

Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)
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Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine - PSA)

Centrifuge tubes (15 mL and 50 mL)

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Shake vigorously for 1 minute.

Add the salting-out mixture (e.g., 4 g MgSO₄ and 1 g NaCl).

Shake vigorously for 1 minute and then centrifuge at ≥3000 rcf for 5 minutes.

Transfer an aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing MgSO₄

and PSA.

Shake for 30 seconds and centrifuge at ≥3000 rcf for 5 minutes.

The resulting supernatant is ready for analysis by LC-MS/MS or GC-MS.

Analytical Method: UPLC-MS/MS
This method provides high sensitivity and selectivity for the quantification of propisochlor.

Instrumentation:

Waters ACQUITY UPLC system or equivalent

Mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

Column: ACQUITY UPLC BEH C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B)
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Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

Mass Spectrometry Conditions:

Ionization Mode: Positive electrospray ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions: Specific precursor and product ions for

propisochlor should be optimized.
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Sample Preparation (QuEChERS)

Analytical Measurement

1. Homogenized Sample

2. Acetonitrile Extraction

Add ACN

3. Salting Out & Centrifugation

Add MgSO4/NaCl

4. Dispersive SPE Cleanup

Transfer Supernatant

5. Final Extract

Centrifuge

6. UPLC Separation

Inject

7. MS/MS Detection

Eluent

8. Data Acquisition & Processing

Click to download full resolution via product page

Caption: Experimental workflow for propisochlor analysis.
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Caption: Role of CRMs in ensuring analytical quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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